Cas no 332157-62-7 (2-Benzotriazol-1-yl-N-(2-trifluoromethyl-phenyl)-acetamide)

• Product Name: 2-Benzotriazol-1-yl-N-(2-trifluoromethyl-phenyl)-acetamide
• CAS No: 332157-62-7
• MF: C₁₅H₁₁F₃N₄O
• MW: 320.269253015518
• CID: 3070702
• PubChem ID: 856223
• Update Time: 2025-04-21

2-Benzotriazol-1-yl-N-(2-trifluoromethyl-phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzotriazol-1-yl-N-(2-trifluoromethyl-phenyl)-acetamide
• 2-(1H-Benzo[d][1,2,3]triazol-1-yl)-N-(2-(trifluoromethyl)phenyl)acetamide
• 2-(1H-benzotriazol-1-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• 332157-62-7
• STL265923
• AKOS000573531

• MDL： MFCD01818802
• Inchi： 1S/C15H11F3N4O/c16-15(17,18)10-5-1-2-6-11(10)19-14(23)9-22-13-8-4-3-7-12(13)20-21-22/h1-8H,9H2,(H,19,23)
• InChI Key： URVFGBQJJFBUSB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(CN1C2C=CC=CC=2N=N1)=O)(F)F

Computed Properties

• Exact Mass: 320.08849547Da
• Monoisotopic Mass: 320.08849547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.8Ų